Cas no 2227762-78-7 ((2S)-4-(3-bromo-2,4-dimethylphenyl)butan-2-ol)

• Product Name: (2S)-4-(3-bromo-2,4-dimethylphenyl)butan-2-ol
• CAS No: 2227762-78-7
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 5750568
• PubChem ID: 165633214
• Update Time: 2025-06-09

(2S)-4-(3-bromo-2,4-dimethylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1938472
• 2227762-78-7
• (2S)-4-(3-bromo-2,4-dimethylphenyl)butan-2-ol

• Inchi： 1S/C12H17BrO/c1-8-4-6-11(7-5-9(2)14)10(3)12(8)13/h4,6,9,14H,5,7H2,1-3H3/t9-/m0/s1
• InChI Key： GJRKQDYSXQVYHM-VIFPVBQESA-N
• SMILES： BrC1=C(C)C=CC(=C1C)CC[C@H](C)O

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(3-bromo-2,4-dimethylphenyl)butan-2-ol

Comprehensive Overview of (2S)-4-(3-bromo-2,4-dimethylphenyl)butan-2-ol (CAS No. 2227762-78-7)

The compound (2S)-4-(3-bromo-2,4-dimethylphenyl)butan-2-ol, identified by its CAS No. 2227762-78-7, is a chiral organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a brominated aromatic ring and a stereogenic center, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery and material science. The demand for chiral building blocks like this one has surged, driven by the growing focus on enantioselective synthesis and green chemistry.

One of the most searched questions about (2S)-4-(3-bromo-2,4-dimethylphenyl)butan-2-ol revolves around its synthetic routes and purification methods. Recent advancements in catalysis and chromatography have optimized the production of this compound, ensuring high enantiomeric purity. The bromine substituent at the 3-position of the aromatic ring enhances its reactivity, making it a versatile precursor for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for biomedical applications.

Another hot topic in the scientific community is the safety profile and handling guidelines for CAS No. 2227762-78-7. While not classified as hazardous, proper storage conditions (e.g., under inert atmosphere) are recommended to maintain its stability. Users often search for spectroscopic data (e.g., NMR, IR) and solubility parameters, which are critical for experimental design. The compound’s logP value and hydrogen bonding capacity also attract attention, as they influence its bioavailability in drug development.

In the context of sustainability, researchers are exploring biocatalytic approaches to synthesize (2S)-4-(3-bromo-2,4-dimethylphenyl)butan-2-ol with reduced environmental impact. This aligns with the broader trend of circular economy in chemical manufacturing. Additionally, its potential as a flavor and fragrance intermediate has sparked interest in the food and cosmetics industries, where natural and synthetic analogs are in high demand.

The patent landscape for CAS No. 2227762-78-7 reveals its utility in proprietary formulations, particularly in antiviral and anti-inflammatory agents. As the pharmaceutical sector races to address global health challenges, this compound’s role in structure-activity relationship (SAR) studies cannot be overstated. Its stereochemistry is often highlighted in drug design forums, emphasizing the importance of chiral purity in clinical efficacy.

Finally, the analytical characterization of (2S)-4-(3-bromo-2,4-dimethylphenyl)butan-2-ol is a recurring theme in academic literature. Techniques like HPLC-MS and X-ray crystallography are employed to confirm its configuration and purity. For those sourcing the compound, questions about supplier reliability and batch-to-batch consistency are paramount, reflecting the industry’s emphasis on quality control.